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Compound of Interest

Compound Name:
3-Chloro-4-cyclopropylmethoxy-

benzylamine

CAS No.: 1248810-05-0

Cat. No.: B1400833

Get Quote

Executive Summary & Compound Architecture
3-Chloro-4-(cyclopropylmethoxy)benzylamine is a specialized pharmacophore intermediate,

primarily utilized in the synthesis of GPCR antagonists (e.g., MCH-1) and kinase inhibitors.

Unlike commodity chemicals, this compound possesses a "Janus-faced" reactivity profile: the

primary amine confers high nucleophilicity and basicity (leading to corrosivity), while the

cyclopropylmethoxy tail increases lipophilicity (LogP), enhancing dermal permeation rates

compared to simple benzylamines.

This guide moves beyond standard GHS classifications to provide a mechanistic understanding

of the compound's hazards, stability profiles, and operational protocols.
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Property Value / Description Molecular Logic

Chemical Name

3-Chloro-4-

(cyclopropylmethoxy)benzylam

ine

Core scaffold

Formula Halogenated ether-amine

Mol.[1][2][3][4][5][6][7][8]

Weight
~211.69 g/mol Small molecule fragment

Physical State
Viscous Liquid or Low-Melting

Solid

Note: Analogs (e.g., 3-chloro-

4-methoxybenzylamine) are

liquids. The cyclopropyl group

adds bulk, potentially

disrupting crystal packing.

Basicity (pKa) ~9.0 – 9.6 (Predicted for -NH2)
Strong base; capable of

causing chemical burns.

Lipophilicity High (Predicted LogP > 2.5)

The cyclopropyl ether

significantly increases lipid

solubility compared to methoxy

analogs, increasing skin

absorption risks.

CAS Number
Vendor Specific (Verify on

CoA)

Often custom-synthesized;

verify against structure.

Hazard Architecture: Mechanistic Toxicology
Standard SDSs classify benzylamines as Skin Corr. 1B. However, the addition of the

cyclopropyl moiety requires an elevated risk assessment.

The "Lipophilic Corrosive" Effect
Most primary amines cause necrosis via alkaline hydrolysis of skin lipids (saponification).

Mechanism: The unshared electron pair on the nitrogen attacks membrane lipids.
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Amplification: The 3-chloro-4-cyclopropylmethoxy motif acts as a "carrier," facilitating the

transport of the corrosive amine headgroup through the stratum corneum. This results in

deep-tissue chemical burns that may not be immediately painful due to nerve damage

(insidious onset).

Reactivity Profile (Incompatibility)
The primary amine is thermodynamically unstable in air due to two pathways:

Carbamate Formation: Reacts rapidly with atmospheric

to form solid carbamate salts, often mistaken for "polymerization."

Oxidation: Slowly oxidizes to the imine or benzaldehyde derivative upon prolonged air

exposure, turning the liquid from colorless to yellow/brown.

Operational Protocols & Engineering Controls
Storage & Stability (The "Inert Chain")
To maintain >98% purity and safety:

Atmosphere: Must be stored under Argon or Nitrogen.

Temperature: 2–8°C recommended. Cold storage slows oxidation but increases viscosity.

Container: Teflon-lined caps or septum-sealed vials. Avoid ground glass joints without

grease, as amine carbonates can "freeze" the joint.

Personal Protective Equipment (PPE) Matrix
Gloves: Do NOT use latex.

Recommendation: Double-gloving with Nitrile (minimum 5 mil).

Rationale: Amines can permeate thin nitrile. Change gloves immediately upon splash.

Respiratory: If handling >500mg outside a fume hood, use a full-face respirator with ABEK

(Amine/Organic Vapor) cartridges.
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Visualizing the Reactivity Logic
The following diagram illustrates the chemical fate of the compound under different

environmental stressors.
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Figure 1: Chemical fate pathways. Exposure to air leads to solid precipitates (carbamates),

while acid contact triggers exothermic neutralization.

Emergency Response & Spillage Protocols
Decontamination Strategy
Unlike standard solvent spills, water alone is inefficient for amine cleanup due to the lipophilic

tail.

Step 1 (Containment): Use sand or Vermiculite.[9][10] Do not use sawdust (reaction with

amines can be exothermic).

Step 2 (Neutralization): Apply a weak acid solution (e.g., 1M Acetic Acid or Citric Acid) to

convert the volatile free base into a non-volatile, water-soluble salt.
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Step 3 (Cleaning): Wash the area with a surfactant (soap) + water mixture to remove the

lipophilic cyclopropyl residues.

Exposure Response Decision Matrix
Follow this logic flow for immediate incident response.

EXPOSURE INCIDENT

Identify Exposure Type

SKIN CONTACT EYE CONTACT INHALATION

1. Blot excess (do not rub)
2. Flush water 15 min

3. Apply PEG 400 (if avail)

1. Hold eyelid open
2. Flush water 30 min

3. Consult Ophthalmologist

1. Move to fresh air
2. Oxygen if dyspneic

3. Monitor for pulmonary edema

SEEK MEDICAL ATTENTION
(Bring SDS)

Click to download full resolution via product page

Figure 2: Triage workflow for acute exposure. Note the use of PEG 400 for skin

decontamination to solubilize the lipophilic compound.

Synthesis & Impurity Profile (Context for
Researchers)
Understanding the origin of the compound aids in safety planning. This amine is typically

synthesized via:
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Reduction of the Nitrile: 3-Chloro-4-(cyclopropylmethoxy)benzonitrile

Product.

Safety Note: Residual Boron or Lithium salts may be present, which can react with water.

Delepine Reaction: From the Benzyl Chloride + Hexamethylenetetramine.[11]

Safety Note: May contain residual formaldehyde or ammonium salts.

Disposal: Do not dispose of down the drain. The compound is toxic to aquatic life (estimated).

Collect in a dedicated "Basic Organic Waste" container.

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

Benzylamine Derivatives. (General mechanistic toxicity of primary amines). Available at:

[Link]

European Chemicals Agency (ECHA).Guidance on the Application of the CLP Criteria - Skin

Corrosion/Irritation. (Standard for Class 1B classification). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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